Cas no 478063-55-7 (N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE)

• Product Name: N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE
• CAS No: 478063-55-7
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD01871598
• CID: 5234793
• Update Time: 2026-03-08

N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE
• N-methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,4-dihydro-N-methyl-1-(4-methylphenyl)-4-oxo-
• MLS000326882
• Oprea1_643386
• N-methyl-1-(4-methylphenyl)-4-oxopyridazine-3-carboxamide
• HMS2291G11
• SMR000179454

• MDL： MFCD01871598
• Inchi： 1S/C13H13N3O2/c1-9-3-5-10(6-4-9)16-8-7-11(17)12(15-16)13(18)14-2/h3-8H,1-2H3,(H,14,18)
• InChI Key： AMJBMBWKRGERJP-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2C=CC(C)=CC=2)N=C1C(NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8

Additional information on N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE

N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE: A Comprehensive Overview

N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE is a compound with the CAS number 478063-55-7, which has garnered significant attention in the field of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. Recent studies have highlighted its role in drug discovery, agrochemicals, and advanced materials development.

The molecular structure of N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE is characterized by a pyridazine ring system with substituents that confer distinct electronic and steric properties. The presence of the N-methyl group and the 4-methylphenyl substituent enhances its stability and reactivity under specific conditions. Researchers have explored its synthesis through various routes, including nucleophilic aromatic substitution and condensation reactions, which have been optimized to achieve high yields and purity.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Recent studies have demonstrated its ability to act as an intermediate in the synthesis of novel pharmaceutical agents targeting specific biological pathways. For instance, its role in the development of kinase inhibitors has been extensively investigated, with promising results in preclinical models.

In addition to its pharmaceutical applications, N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE has shown potential in agrochemicals. Its ability to interact with plant enzymes has led to research into its use as a herbicide or fungicide. Field trials have indicated that it exhibits selective activity against certain pathogens without adversely affecting crop health.

The compound's electronic properties also make it a candidate for use in organic electronics. Its ability to undergo π-conjugation and participate in charge transport processes has been explored in the context of organic semiconductors and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have further enhanced its suitability for these applications.

From a sustainability perspective, researchers have focused on developing eco-friendly synthesis methods for N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE. Green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been employed to reduce environmental impact while maintaining product quality.

In conclusion, N-METHYL-1-(4-METHYLPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE (CAS No: 478063-55-7) is a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research efforts aimed at unlocking its full potential.